4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone

Specification

• CAS No.: 86270-92-0
• Molecular Formula: C10H13N3O2
• Molecular Weight: 210.25 g/mol
• IUPAC Name: N-(4-oxo-4-pyridin-3-ylbutyl)-N-(trideuteriomethyl)nitrous amide
• Standard InChI: InChI=1S/C10H13N3O2/c1-13(12-15)7-3-5-10(14)9-4-2-6-11-8-9/h2,4,6,8H,3,5,7H2,1H3/i1D3
• Standard InChI Key: FLAQQSHRLBFIEZ-FIBGUPNXSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N(CCCC(=O)C1=CN=CC=C1)N=O
• SMILES: CN(CCCC(=O)C1=CN=CC=C1)N=O
• Canonical SMILES: CN(CCCC(=O)C1=CN=CC=C1)N=O

Introduction

Chemical Properties and Identification

4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone, identified by CAS number 86270-92-0, is a deuterium-labeled variant of the tobacco-specific nitrosamine NNK (4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone). This compound has a molecular formula of C₁₀H₁₀D₃N₃O₂ and a molecular weight of 210.25 g/mol. The deuterated methyl group (CD₃ instead of CH₃) makes this compound particularly useful as an internal standard in analytical procedures.

Analytical Applications and Methods

Environmental Behavior and Stability

Stability Under Atmospheric Conditions

Research has investigated the stability of NNK compounds under various environmental conditions. Tests were conducted to evaluate whether NNK degrades when exposed to normal atmospheric conditions. In one experiment, researchers compared the sum of NNK collected on two consecutive 24-hour samples with a co-located 48-hour sample. The ratio of the average NNK mass on the filter after 48 hours to the sum of two 24-hour consecutively sampled filters was 1.17 ± 0.25 ng.

Collection Efficiency and Sampling Methods

Research has compared the collection efficiency of different sampling methods for NNK compounds. When comparing bisulfate-treated filters (T) with untreated filters (U), the average NNK mass obtained on treated filters was 0.88 ± 0.55 ng with a 95% confidence interval of 0.37-1.39 ng. For untreated filters, the average NNK mass was 0.42 ± 0.29 ng with a 95% confidence interval of 0.14-0.69 ng.

In contrast, for nicotine collection, treated filters were dramatically more efficient, with a T/U ratio of 15.4 ± 18.8. The difference in collection efficiency for nicotine was statistically significant (p = 0.006). This disparity in collection efficiency between NNK and nicotine likely reflects differences in volatility and chemical properties between the two compounds.

Research Applications

The deuterated compound serves as an important internal standard in research investigating tobacco-specific nitrosamines in various matrices. It has been utilized in studies examining the presence of NNK in environmental samples, particularly in air particulate matter.

In urban dust standard reference material (SRM 1649b), researchers have quantified NNK levels. While not certified values, analysis found mean NNK levels of 6.8 ng/g with a relative standard deviation of 13.1%. These findings provide important baseline data for environmental monitoring of tobacco-specific contaminants.

The compound has also been used to study the relationship between NNK and other tobacco markers like nicotelline in both laboratory chamber studies and real-world atmospheric samples. These relationships help researchers understand the formation, transport, and fate of tobacco-related compounds in the environment.